Cas no 39557-65-8 (2,2',2''-nitrilotris(N-butylacetamide))

2,2',2''-nitrilotris(N-butylacetamide) structure
39557-65-8 structure
Product Name:2,2',2''-nitrilotris(N-butylacetamide)
CAS No:39557-65-8
MF:C18H36N4O3
MW:356.503444671631
CID:1509152
PubChem ID:3084746
Update Time:2025-04-21

2,2',2''-nitrilotris(N-butylacetamide) Chemical and Physical Properties

Names and Identifiers

    • 2,2',2''-nitrilotris(N-butylacetamide)
    • 2-[bis[2-(butylamino)-2-oxoethyl]amino]-N-butylacetamide
    • 39557-65-8
    • DTXSID2068183
    • NYYGHZRYBYCBTJ-UHFFFAOYSA-N
    • Acetamide, 2,2',2''-nitrilotris(N-butyl-
    • ACETAMIDE,2,2',2'-NITRILOTRIS[N-BUTYL-
    • Nitrilotriacetic acid tris(n-butylamide)
    • Acetamide, 2,2',2''-nitrilotris[N-butyl-
    • Inchi: 1S/C18H36N4O3/c1-4-7-10-19-16(23)13-22(14-17(24)20-11-8-5-2)15-18(25)21-12-9-6-3/h4-15H2,1-3H3,(H,19,23)(H,20,24)(H,21,25)
    • InChI Key: NYYGHZRYBYCBTJ-UHFFFAOYSA-N
    • SMILES: O=C(CN(CC(NCCCC)=O)CC(NCCCC)=O)NCCCC

Computed Properties

  • Exact Mass: 356.27898
  • Monoisotopic Mass: 356.27874102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • PSA: 90.54
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